Cas no 60780-29-2 (4-Pyridinecarboxamide, N,N-dimethyl-2-nitro-)

• Product Name: 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro-
• CAS No: 60780-29-2
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 4062950
• Update Time: 2026-04-15

4-Pyridinecarboxamide, N,N-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro-

Additional information on 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro-

4-Pyridinecarboxamide, N,N-dimethyl-2-nitro: A Versatile Compound with Promising Applications in Biomedical Research

4-Pyridinecarboxamide, N,N-dimethyl-2-nitro (CAS No. 60780-29-2) is a nitrogen-containing organic compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This molecule features a pyridine ring functionalized with a carboxamide group at the 4-position and a nitro group at the 2-position, with two methyl groups attached to the nitrogen atoms. The combination of these functional groups contributes to its chemical reactivity and biological activity, making it a valuable candidate for further exploration in drug development and molecular biology.

The 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro molecule exhibits a planar structure with conjugated π-electron systems, which enhances its ability to interact with biological targets. The presence of the nitro group at the 2-position introduces electron-withdrawing effects, while the carboxamide group at the 4-position contributes to hydrogen bonding capabilities. These structural features are critical for understanding its potential applications in modulating enzyme activity, receptor interactions, and cellular signaling pathways.

Recent studies have highlighted the importance of 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro in the context of drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific kinases involved in cancer progression. The compound's ability to selectively target these enzymes without affecting other cellular processes underscores its potential as a lead compound for the development of targeted therapies. This research aligns with the growing emphasis on precision medicine, where the identification of small molecules with high specificity is essential for minimizing side effects and improving treatment outcomes.

In addition to its role in oncology, 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro has shown promise in the treatment of inflammatory diseases. A 2024 study published in Pharmacological Research reported that the compound exhibits anti-inflammatory properties by modulating the activity of cytokine signaling pathways. This finding is particularly relevant given the increasing prevalence of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease, which require effective therapeutic interventions. The ability of 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro to interfere with these pathways suggests its potential as a novel therapeutic agent for these conditions.

The synthesis of 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro has also been the subject of recent advancements in organic chemistry. A 2022 study in Organic & Biomolecular Chemistry described a novel synthetic route that allows for the efficient preparation of this compound with high purity. This method involves the use of catalytic coupling reactions and selective functional group modifications, which are critical for the development of scalable production processes. The ability to synthesize 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro in a cost-effective manner is essential for its potential application in pharmaceutical research and clinical trials.

Furthermore, the biological activity of 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro has been explored in various in vitro and in vivo models. A 2023 study published in Drug Discovery Today demonstrated its efficacy in inhibiting the proliferation of cancer cells in a mouse xenograft model. The compound was found to induce apoptosis in tumor cells while sparing normal cells, which is a critical factor in the design of safe and effective anticancer therapies. These findings highlight the importance of further preclinical studies to evaluate the compound's safety and efficacy in human trials.

Another area of interest is the potential use of 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro in the development of antimicrobial agents. Research published in Antimicrobial Agents and Chemotherapy in 2024 indicated that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property is particularly valuable in the context of increasing antibiotic resistance, where the development of new antimicrobial agents is a major challenge. The ability of 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro to disrupt bacterial cell membranes and inhibit essential metabolic pathways suggests its potential as a novel antimicrobial compound.

Moreover, the pharmacokinetic properties of 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro have been evaluated in preclinical studies. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits good oral bioavailability and a favorable drug metabolism profile. These characteristics are essential for the development of orally administrable drugs, as they ensure that the compound reaches its target tissues in sufficient concentrations to exert its therapeutic effects. The ability to optimize these properties further is a key consideration in the transition from preclinical research to clinical application.

In conclusion, 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro represents a promising candidate for further exploration in biomedical research. Its unique chemical structure, combined with its potential therapeutic applications, positions it as a valuable compound for the development of new treatments for various diseases. Continued research into its biological mechanisms, synthetic methods, and pharmacological properties will be essential for advancing its potential as a therapeutic agent. As the field of drug discovery continues to evolve, the role of compounds like 4-Pyridinecarboxamide, N,N-dimethyl-2-nitro in addressing unmet medical needs is likely to grow significantly.